Cas no 6052-52-4 ((4E)-5-methyl-4-(thiophen-2-ylmethylidene)-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: (4E)-5-methyl-4-(thiophen-2-ylmethylidene)-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 6052-52-4
• MF: C₁₆H₁₁F₃N₂OS
• MW: 336.331552743912
• CID: 1620091
• PubChem ID: 5347136
• Update Time: 2025-04-21

(4E)-5-methyl-4-(thiophen-2-ylmethylidene)-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• (4E)-5-methyl-4-(thiophen-2-ylmethylidene)-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one
• (4E)-5-Methyl-4-(2-thienylmethylene)-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one
• 3H-pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-thienylmethylene)-2-[3-(trifluoromethyl)phenyl]-, (4E)-
• (4E)-5-methyl-4-(thiophen-2-ylmethylidene)-2-[3-(trifluoromethyl)phenyl]pyrazol-3-one
• BIM-0043111.P001
• SR-01000226290-1
• STK375874
• 5-methyl-4-(2-thienylmethylene)-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one
• SR-01000226290
• AKOS005447683
• 6052-52-4
• DTXSID50417402

• Inchi： 1S/C16H11F3N2OS/c1-10-14(9-13-6-3-7-23-13)15(22)21(20-10)12-5-2-4-11(8-12)16(17,18)19/h2-9H,1H3/b14-9+
• InChI Key： JBOUVFDJRJYKSS-NTEUORMPSA-N
• SMILES： S1C=CC=C1/C=C1/C(N(C2C=CC=C(C(F)(F)F)C=2)N=C/1C)=O

Computed Properties

• Exact Mass: 336.05453
• Monoisotopic Mass: 336.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9A^2
• XLogP3: 4

Experimental Properties

• Density: 1.37
• Boiling Point: 425.9°C at 760 mmHg
• Flash Point: 211.3°C
• Refractive Index: 1.603
• PSA: 32.67